Cas no 1334607-79-2 (Pinacol 4-Isopropanoxy-3-(trifluoromethyl)benzeneboronate)

• Product Name: Pinacol 4-Isopropanoxy-3-(trifluoromethyl)benzeneboronate
• CAS No: 1334607-79-2
• MF: C₁₆H₂₂BF₃O₃
• MW: 330.150295734406
• MDL: MFCD16875941
• CID: 5073720
• Update Time: 2026-03-01

Pinacol 4-Isopropanoxy-3-(trifluoromethyl)benzeneboronate Chemical and Physical Properties

Names and Identifiers

• 4-Isopropanoxy-3-(trifluoromethyl)phenylboronic acid pinacol ester
• 4-Isopropanoxy-3-(trifluoromethyl)benzeneboronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-[4-[(1-methylethyl)oxy]-3-(trifluormethyl)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[4-[(1-methylethyl)oxy]-3-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane
• Pinacol 4-Isopropanoxy-3-(trifluoromethyl)benzeneboronate

• MDL： MFCD16875941
• Inchi： 1S/C16H22BF3O3/c1-10(2)21-13-8-7-11(9-12(13)16(18,19)20)17-22-14(3,4)15(5,6)23-17/h7-10H,1-6H3
• InChI Key： ATIWZSDEDBQRMJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 407
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes